2-Fluoro-3-[4-fluoro-3-(trifluoromethyl)phenyl]prop-2-enoic acid

• IUPAC Name: (Z)-2-fluoro-3-[4-fluoro-3-(trifluoromethyl)phenyl]prop-2-enoic acid
• InChI: InChI=1S/C10H5F5O2/c11-7-2-1-5(4-8(12)9(16)17)3-6(7)10(13,14)15/h1-4H,(H,16,17)/b8-4-
• InChI Key: LAMSHLIGIFXYJZ-YWEYNIOJSA-N
• Canonical SMILES: C1=CC(=C(C=C1C=C(C(=O)O)F)C(F)(F)F)F
• Isomeric SMILES: C1=CC(=C(C=C1/C=C(/C(=O)O)\F)C(F)(F)F)F
• Molecular Formula: C10H5F5O2
• Molecular Weight: 252.14 g/mol
• CAS No.: 1564157-26-1

Description

2-Fluoro-3-[4-fluoro-3-(trifluoromethyl)phenyl]prop-2-enoic acid, also known as FFPA, is a chemical compound that has been extensively researched for its potential applications in the field of medicinal chemistry. FFPA is a derivative of the nonsteroidal anti-inflammatory drug (NSAID) flurbiprofen, which is widely used for the treatment of pain and inflammation. The unique chemical structure of FFPA makes it a promising candidate for the development of new drugs with improved efficacy and reduced side effects.

Scientific Research Applications

Photoalignment in Liquid Crystal Displays

One study explored azo-containing thiophene-based prop-2-enoates, related in structure to the fluorinated compound mentioned, demonstrating their effectiveness in promoting excellent photoalignment of commercial nematic liquid crystals. This has implications for the development of liquid crystal displays (LCDs) with improved alignment control, influenced by the fluorination level and structural positioning of thiophene moieties (Hegde, Ata Alla, Matharu, & Komitov, 2013).

Fluorinating Agents

Another research found that reaction products of F-propene and dialkylamines, akin in reactivity to the fluorinated compound , serve as effective fluorinating agents for alcohols and carboxylic acids. This offers a more stable and easily prepared alternative to existing fluorination reagents (Takaoka, Iwakiri, & Ishikawa, 1979).

Mesomorphic Hydrogen-bonded Complexes

Research into mesomorphic hydrogen-bonded complexes of semiperfluorinated components, related by their fluorination patterns to the compound of interest, shows potential for creating materials with novel mesophases. These materials could have applications in advanced molecular assemblies and materials science (Kohlmeier & Janietz, 2010).

Environmental Studies on Fluoropolymer Manufacturing

Studies on the environmental impact of fluoropolymer manufacturing, which uses per- and polyfluoroalkyl substances (PFASs), highlight the need for understanding the emissions, transport, and fate of emerging PFASs. This research provides crucial data for environmental monitoring and regulation to mitigate the impact of these persistent substances (Song, Vestergren, Shi, Huang, & Cai, 2018).